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Glyceric Acid Storage & Handling Guide

The table below summarizes the key storage and handling parameters for glyceric acid based on

manufacturer specifications [1].

Parameter Specification / Guideline

Recommended Storage
Temperature (Powder)

-20°C [1]

Recommended Storage
Temperature (in solvent)

-80°C [1]

Storage Container Keep container tightly sealed in a cool, well-ventilated area [1].

Incompatible Materials Strong acids, strong alkalis, strong oxidizing agents, and strong
reducing agents [1].

Handling Precautions Avoid inhalation and contact with skin and eyes. Use only in
areas with appropriate exhaust ventilation [1].

Appearance Solid [1] (often described as a colorless syrup in its pure form
[2]).
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The following diagram illustrates the key decision points for the safe storage of glyceric acid:

Glyceric Acid Storage Decision Flowchart

Glyceric Acid Storage

What is the physical form?

Powder Form In Solution

Store at -20°C

Container: Tightly sealed
Environment: Cool, well-ventilated

Incompatibles: Strong acids/bases, oxidizers/reducers

Store at -80°C

Click to download full resolution via product page

Frequently Asked Questions (FAQ) & Troubleshooting

Q1: What is the basic chemical profile of glyceric acid?

Answer: Glyceric acid is a three-carbon sugar acid with the molecular formula C₃H₆O₄ and a molar
mass of 106.08 g/mol [2] [1]. It is chiral, meaning it has D- and L-enantiomers, and it occurs naturally

in some plants [2]. Its phosphate derivatives are crucial intermediates in biochemical pathways like
glycolysis and serine biosynthesis [2].

Q2: My glyceric acid solution has changed color or formed a precipitate. What should I do?

Answer: Discoloration or precipitation suggests possible degradation or contamination.
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Do not use the material for critical experiments.

Check storage conditions: Verify that the solution has been stored continuously at -80°C and
that the container was properly sealed [1].

Assess incompatibilities: Review the materials the solution has contacted; degradation can
be accelerated by contact with incompatible substances like strong acids, alkalis, or oxidizers

[1].
Dispose properly: Collect spillage and dispose of contents in accordance with local

regulations, as the substance is very toxic to aquatic life [1].

Q3: I suspect my solid glyceric acid has absorbed moisture. How should I proceed?

Answer: Hygroscopic absorption is a common issue.

Handle with care: Weigh the material quickly in a controlled environment (e.g., a glove box or
under a dry nitrogen stream) to minimize exposure to humid air.

Verify storage: Ensure the powder is stored in a tightly sealed container at -20°C as
recommended [1].

Consider re-purification: If significant water absorption is suspected, the compound may need
to be re-purified before use in sensitive applications.

Experimental Protocol: Assessing Stability in Solution

Given the lack of specific long-term stability data, you may need to establish a stability profile for your

specific experimental conditions (e.g., solvent, pH). Here is a proposed methodology:

Preparation: Prepare a standard solution of glyceric acid in your desired solvent (e.g., water, buffer).

Aliquoting: Divide the solution into several sealed vials.
Storage: Store the vials under different conditions to test stability. Suggested conditions include:

-80°C (recommended)
-20°C
4°C
Room temperature (e.g., 25°C)

Time Points: Remove vials from each storage condition at set time points (e.g., 1 day, 1 week, 1
month, 3 months).

Analysis: Analyze the samples using a suitable analytical technique to quantify glyceric acid
concentration and identify degradation products. Appropriate methods include:

High-Performance Liquid Chromatography (HPLC) with UV or refractive index detection.
Gas Chromatography-Mass Spectrometry (GC-MS) after derivatization.

Documentation: Record the percentage of glyceric acid remaining at each time point for each
condition to build a stability profile.
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Important Safety and Compliance Notes

Toxicity: Glyceric acid is classified as harmful if swallowed (H302) [1].
Environmental Hazard: It is very toxic to aquatic life with long-lasting effects (H410) [1]. Avoid

release into the environment and dispose of waste via an approved waste disposal plant [1].
First Aid: In case of ingestion, wash out the mouth with water and call a physician or poison center.

Do not induce vomiting [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. D-Glyceric acid|6000-40-4|MSDS [dcchemicals.com]

2. Glyceric acid [en.wikipedia.org]

To cite this document: Smolecule. [glyceric acid storage conditions stability]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b585001#glyceric-acid-storage-

conditions-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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